Cas no 2138288-50-1 (2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid
• CAS No: 2138288-50-1
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6343993
• PubChem ID: 165745052
• Update Time: 2025-08-05

2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138288-50-1
• EN300-789381
• 2,2-difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid
• 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C8H13F2NO2/c1-6-2-3-11(4-6)5-8(9,10)7(12)13/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： NAHTZMUUKAPXLX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CCC(C)C1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid

Introduction to 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid (CAS No. 2138288-50-1) in Modern Chemical and Pharmaceutical Research

2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138288-50-1, is a fluorinated heterocyclic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical development. Its unique structural features, comprising a fluorinated propane backbone linked to a pyrrolidine ring, make it a promising candidate for various applications in medicinal chemistry and drug discovery. The presence of both fluorine atoms and a methyl-substituted pyrrolidine moiety imparts distinct electronic and steric properties, which are highly valuable for modulating biological activity.

The compound's molecular structure, characterized by a carboxylic acid functional group at the third position of the propane chain, facilitates its role as an intermediate in the synthesis of more complex molecules. This structural motif is particularly relevant in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents where precise spatial and electronic interactions are critical. The fluorine atoms contribute to metabolic stability and binding affinity, while the 3-methylpyrrolidin-1-yl group introduces conformational flexibility, enabling the compound to interact effectively with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced pharmacokinetic profiles. The incorporation of fluorine into drug molecules often leads to improved bioavailability, reduced susceptibility to degradation, and increased binding affinity to biological receptors. 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid exemplifies this trend, as its fluorinated structure suggests potential applications in developing novel therapeutics targeting neurological disorders, infectious diseases, and metabolic conditions.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. Researchers have leveraged its reactive sites—primarily the carboxylic acid group and the pyrrolidine nitrogen—to construct more intricate scaffolds. For instance, it has been employed in the synthesis of peptidomimetics and protease inhibitors, where its structural features allow for precise tuning of molecular interactions. The methylpyrrolidine moiety, in particular, has been shown to enhance solubility and oral bioavailability in drug candidates.

Recent advancements in computational chemistry have further highlighted the potential of 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid. Molecular modeling studies indicate that its scaffold can effectively engage with various biological targets by optimizing hydrogen bonding networks and hydrophobic interactions. These insights have guided experimental efforts to develop derivatives with enhanced efficacy against pathogens such as bacteria and viruses. Additionally, its fluorinated nature makes it an attractive candidate for next-generation antiviral drugs, where metabolic stability is paramount.

The compound's relevance extends beyond academic research; it has been explored in preclinical studies for potential therapeutic applications. For example, derivatives of this scaffold have demonstrated promise as inhibitors of enzymes involved in cancer metabolism. The ability to fine-tune activity through structural modifications allows researchers to develop highly specific inhibitors that minimize off-target effects—a critical consideration in modern drug development. Furthermore, its compatibility with green chemistry principles has made it a subject of interest for sustainable synthesis methodologies.

The synthesis of 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid presents unique challenges due to its fluorinated components. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Catalytic processes involving transition metals have enabled efficient introduction of fluorine atoms into organic frameworks, while asymmetric synthesis techniques have improved the production of enantiomerically pure derivatives. These advancements not only enhance scalability but also reduce costs associated with producing high-purity compounds.

The growing body of literature on this compound underscores its significance in pharmaceutical research. Studies have demonstrated its utility as a precursor for bioactive molecules with diverse therapeutic profiles. For instance, modifications at the fluorine-bearing positions have led to compounds exhibiting anti-inflammatory properties, while alterations around the pyrrolidine ring have yielded potent kinase inhibitors. Such findings highlight the compound's potential as a platform for developing next-generation therapeutics across multiple disease areas.

Looking ahead, the future prospects for 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propanoic acid are bright indeed. As computational tools become more sophisticated and synthetic techniques continue to evolve, researchers will be better equipped to harness its full potential. Its unique combination of structural features makes it an invaluable asset in medicinal chemistry libraries—both as a standalone entity and as a precursor for more complex molecules.